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  4. 4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one
4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one 4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one
Brand Name: Vulcanchem
CAS No.: 113915-68-7
VCID: VC0219668
InChI: InChI=1S/C42H36Cl4N2O4/c1-47(2)29-15-7-25(8-16-29)33(27-11-19-31(50-5)20-12-27)23-42(36-35(41(49)52-42)37(43)39(45)40(46)38(36)44)24-34(28-13-21-32(51-6)22-14-28)26-9-17-30(18-10-26)48(3)4/h7-24H,1-6H3/b33-23-,34-24+
SMILES: CN(C)C1=CC=C(C=C1)C(=CC2(C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)C(=O)O2)C=C(C4=CC=C(C=C4)N(C)C)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
Molecular Formula: C12H17NO.CH4O3S
Molecular Weight: 774.5 g/mol

4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one

CAS No.: 113915-68-7

Main Products

VCID: VC0219668

Molecular Formula: C12H17NO.CH4O3S

Molecular Weight: 774.5 g/mol

4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one - 113915-68-7

CAS No. 113915-68-7
Product Name 4,5,6,7-Tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one
Molecular Formula C12H17NO.CH4O3S
Molecular Weight 774.5 g/mol
IUPAC Name 4,5,6,7-tetrachloro-3-[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-3-[(E)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2-benzofuran-1-one
Standard InChI InChI=1S/C42H36Cl4N2O4/c1-47(2)29-15-7-25(8-16-29)33(27-11-19-31(50-5)20-12-27)23-42(36-35(41(49)52-42)37(43)39(45)40(46)38(36)44)24-34(28-13-21-32(51-6)22-14-28)26-9-17-30(18-10-26)48(3)4/h7-24H,1-6H3/b33-23-,34-24+
Standard InChIKey NYMQRLJHQHVCAD-HUMGCQOQSA-N
Isomeric SMILES CN(C)C1=CC=C(C=C1)/C(=C\C2(C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)C(=O)O2)/C=C(/C4=CC=C(C=C4)N(C)C)\C5=CC=C(C=C5)OC)/C6=CC=C(C=C6)OC
SMILES CN(C)C1=CC=C(C=C1)C(=CC2(C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)C(=O)O2)C=C(C4=CC=C(C=C4)N(C)C)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
Canonical SMILES CN(C)C1=CC=C(C=C1)C(=CC2(C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)C(=O)O2)C=C(C4=CC=C(C=C4)N(C)C)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
PubChem Compound 15606774
Last Modified Nov 11 2021
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